Cas no 340-90-9 (N-Phthaloyl-L-glutamic Acid)

• Product Name: N-Phthaloyl-L-glutamic Acid
• CAS No: 340-90-9
• MF: C₁₃H₁₁NO₆
• MW: 277.229543924332
• MDL: MFCD00066476
• CID: 36930
• PubChem ID: 24859853
• Update Time: 2025-10-31

N-Phthaloyl-L-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1,3-Dioxoisoindolin-2-yl)pentanedioic acid
• l-2-phthalimidoglutaricacid
• l-glutaricaci
• n-phthalyl-l-glutamicacid
• N-PHTHALIMIDE L-GLUTAMINC ACID
• PHTHALYL-L-GLUTAMIC ACID
• PHTHALOYL-L-GLUTAMIC ACID
• PHT-GLU-OH
• PHGA
• (2S)-2-(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)-
• PENTANEDIOIC ACID
• N-phthaloyl-L-glutamicacid
• (S)-2-phthalimidoglutaric acid
• (S)-N-phthaloylglu
• 2-(1,3-dioxoisoindolin-2-yl)pentanedioic acid
• L-2-(1,3-dioxo-2,3-dihydro-1H-2-isoindolyl) pentanedioic acid
• N,N-Phthaloylglutamic acid
• N,N-Phthaloyl-L-glutaminsaeure
• PHT-glutamic acid
• Phthaloylglutamicacid
• N-Phthaloyl-L-glutamic Acid
• Lopac0_000956
• CCG-37694
• NCIStruc1_000393
• AKOS015898380
• BRN 0090136
• A808189
• Q27145188
• CHEBI:75277
• SCHEMBL441970
• 340-90-9
• Lopac-P-1801
• NCGC00013520-03
• 5-21-10-00532 (Beilstein Handbook Reference)
• MLS001056748
• N-Phthalyl-L-glutaminsaure
• L-Glutamic Acid, N-Phthaloyl
• N-Phthaloyl-L-glutamic acid, 99%
• NCGC00013520-02
• NCGC00094257-03
• NCIStruc2_000629
• Glutaric acid, 2-phthalimido-, L-
• CHEMBL1256390
• (S)-2-(1,3-Dioxoisoindolin-2-yl)pentanedioicacid
• NCGC00013520-06
• (2S)-2-[1,3-bis(oxidanylidene)isoindol-2-yl]pentanedioic acid
• NCGC00013520
• 2-PHTHALIMIDOGLUTAMIC ACID, (-)-
• AS-49049
• NCGC00094257-02
• NCGC00015803-01
• L-2-Phthalimidoglutaric acid
• N-Phthaloyl-L-glutamic acid, purum, >=98.0% (T)
• SMR000326687
• NCGC00013520-05
• J-019446
• (2S)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanedioic acid
• N-Phthalyl-L-glutamic acid
• (2S)-2-(1,3-dioxo-2-isoindolyl)pentanedioic acid
• NCGC00013520-04
• UNII-LV2BGD128X
• AM81726
• HMS2232C21
• (2S)-2-(1,3-dioxoisoindol-2-yl)pentanedioic acid
• Pentanedioic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, (2S)-
• N-Phthalyl-L-glutaminsaure [German]
• FEFFSKLJNYRHQN-VIFPVBQESA-N
• AC-10422
• MFCD00066476
• NCGC00094257-01
• FD21364
• LV2BGD128X
• NCI43131
• -isoindol-2-yl)-, (2S)-
• Pentanedioic acid,2-(1,3-dihydro-1,3-dioxo-2H
• DTXSID20187605
• N-Phthaloyl L-Glutamic acid
• DTXCID40110096
• AC-37546
• 608-945-6

• MDL： MFCD00066476
• Inchi： 1S/C13H11NO6/c15-10(16)6-5-9(13(19)20)14-11(17)7-3-1-2-4-8(7)12(14)18/h1-4,9H,5-6H2,(H,15,16)(H,19,20)/t9-/m0/s1
• InChI Key： FEFFSKLJNYRHQN-VIFPVBQESA-N
• SMILES： O=C1C2C=CC=CC=2C(N1[C@H](C(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 277.05900
• Monoisotopic Mass: 277.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 160-162 °C (lit.)
• PSA: 111.98000
• LogP: 0.53850
• Solubility: Not available
• Optical Activity: [α]20/D −45°, c = 1 in ethanol

N-Phthaloyl-L-glutamic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：MA3820000

Additional information on N-Phthaloyl-L-glutamic Acid

Introduction to N-Phthaloyl-L-glutamic Acid (CAS No. 340-90-9)

N-Phthaloyl-L-glutamic Acid (CAS No. 340-90-9) is a significant compound in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in various scientific domains.

The molecular structure of N-Phthaloyl-L-glutamic Acid consists of a phthaloyl group attached to the amino group of L-glutamic acid. This modification enhances the solubility and stability of the compound, making it an invaluable reagent in peptide synthesis and enzyme inhibition studies. The phthaloyl group, derived from phthalic anhydride, introduces a rigid aromatic ring system that can influence the conformation and reactivity of peptides.

In recent years, N-Phthaloyl-L-glutamic Acid has been extensively studied for its role in peptide coupling reactions. Its ability to form stable amide bonds with amino acids makes it a preferred choice for solid-phase peptide synthesis (SPPS). This method is widely employed in the production of peptides and proteins for therapeutic and diagnostic purposes. The efficiency and reliability of SPPS have been further enhanced by the use of N-Phthaloyl-L-glutamic Acid, which ensures high yields and minimal side reactions.

The compound's significance extends beyond peptide synthesis. N-Phthaloyl-L-glutamic Acid has been explored in the development of novel drug candidates. Its structural features allow for selective binding with biological targets, making it a valuable tool in drug design. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as diabetes and obesity.

Recent advancements in computational chemistry have further highlighted the potential of N-Phthaloyl-L-glutamic Acid. Molecular modeling studies have revealed insights into its interactions with biological molecules, aiding in the rational design of more effective drugs. These simulations have helped researchers predict binding affinities and optimize drug structures, thereby accelerating the drug discovery process.

The compound's applications are not limited to pharmaceuticals. N-Phthaloyl-L-glutamic Acid has also found utility in agrochemicals and material science. In agrochemicals, it serves as a precursor for synthesizing herbicides and pesticides that enhance crop protection. In material science, its structural properties contribute to the development of advanced polymers and coatings with improved durability and functionality.

In conclusion, N-Phthaloyl-L-glutamic Acid (CAS No. 340-90-9) is a multifaceted compound with broad applications across various scientific disciplines. Its role in peptide synthesis, drug development, and material science underscores its importance in modern research and industry. As scientific understanding continues to evolve, the potential uses of N-Phthaloyl-L-glutamic Acid are expected to expand, further solidifying its position as a cornerstone in biochemical research.